Cas no 2763887-67-6 (Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate)

• Product Name: Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate
• CAS No: 2763887-67-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5305798
• PubChem ID: 71239726
• Update Time: 2026-03-10

Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.5]nonane-6-carboxylic acid, 2-hydroxy-, 1,1-dimethylethyl ester, trans-
• 6-Boc-2-hydroxy-6-azaspiro[3.5]nonane
• tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate
• 6-Azaspiro[3.5]nonane-6-carboxylic acid, 2-hydroxy-, 1,1-dimethylethyl ester
• 6-Boc-6-azaspiro[3.5]nonan-2-ol
• PB35347
• SB22090
• tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-6-
• tert-butyl2-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate
• tert-butyl (2s,4r)-2-hydroxy-6-aza
• 2940868-88-0
• EN300-37152364
• 1419101-54-4
• tert-Butyl 2-hydroxy-8-azaspiro[3.5]nonane-8-carboxylate
• 2763887-67-6
• CS-0048416
• Rel-tert-butyl (2s,4r)-2-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate
• DTXSID001141960
• DB-113905
• tert-butyl (2s,4r)-2-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate
• tert-butyl trans-2-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate
• AKOS025291337
• AS-34961
• SY098334
• F98305
• TERT-BUTYL (2R,4S)-2-HYDROXY-6-AZASPIRO[3.5]NONANE-6-CARBOXYLATE
• F93658
• SCHEMBL14661905
• MFCD23106479
• EN300-1425584
• PS-19549
• Tert-butyl 2-hydroxy-6-azaspiro[3.5]nonane-6-carboxylate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-6-4-5-13(9-14)7-10(15)8-13/h10,15H,4-9H2,1-3H3
• InChI Key： KSJLUFYKVIPHSC-UHFFFAOYSA-N
• SMILES： OC1CC2(CN(C(=O)OC(C)(C)C)CCC2)C1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8